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This document provides detailed application notes and protocols for the implementation of
continuous readout systems in high-rate Time Projection Chambers (TPCs). It is intended for
researchers and scientists in the fields of particle and nuclear physics.

Application Notes
Introduction to Continuous Readout TPCs

A Time Projection Chamber (TPC) is a particle tracking detector that provides three-
dimensional reconstruction of charged patrticle trajectories. Traditionally, TPCs have been
operated in a "gated"” mode, where an electric grid is used to prevent ions generated during
signal amplification from drifting back into the main detector volume. This gating, however,
introduces significant dead time, limiting the detector's use to relatively low interaction rates of
a few hundred Hertz[1][2].

In modern high-energy physics experiments, such as those at the Large Hadron Collider (LHC),
interaction rates can reach 50 kHz or higher.[3][4][5] To cope with these rates, a paradigm shift
from gated to continuous, or "trigger-less," readout is necessary.[6] This approach eliminates
the gating grid, allowing the TPC to record all particle interactions. The primary challenges of
continuous readout are managing the immense data rates and mitigating the effects of lon
Backflow (IBF), which can create space-charge distortions in the drift volume.[3][7][8]

Key experiments like the ALICE (A Large lon Collider Experiment) TPC upgrade and the
sSPHENIX experiment have successfully implemented continuous readout systems, pioneering
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the technologies and methodologies discussed herein.[3][9][10]

Core Technologies and Designh Considerations

The successful implementation of a continuous readout TPC hinges on the careful selection
and integration of several key technologies, primarily related to gas amplification and front-end
electronics.

2.1 Gas Amplification: The Shift to MPGDs

Continuous operation necessitates replacing traditional Multi-Wire Proportional Chambers
(MWPCs) with Micro-Pattern Gas Detectors (MPGDs), which offer intrinsic suppression of ion
backflow and high-rate capability.[11]

o Gas Electron Multipliers (GEMs): GEMs are thin polymer foils, typically 50 um thick, clad with
copper on both sides and perforated with a high density of microscopic holes.[1] By applying
a voltage across the foil, a strong electric field is created within the holes, leading to electron
avalanche multiplication. A key advantage of GEMs is their ability to intrinsically suppress
IBF.[1][2] To achieve the stringent IBF requirements (typically < 1%) for continuous readout
at high luminosity, stacks of multiple GEMs are used.[3][8] The ALICE TPC upgrade, for
instance, employs quadruple-GEM (4-GEM) stacks.[3][5][9][12] This configuration allows for
the optimization of electric fields between the foils to efficiently block ions while maintaining
high electron transmission and sufficient gain.[3]

e Micromegas (Micromesh Gaseous Structures): Micromegas detectors are another prominent
MPGD technology, consisting of a fine metallic mesh suspended a small distance (50-150
pum) above the readout pads, creating a high-field amplification region.[13] They are known
for their robustness, high gain, and good spatial resolution.[14][15] Hybrid solutions that
combine GEMs and Micromegas are also being investigated to leverage the strengths of
both technologies.[11][16]

2.2 lon Backflow (IBF) Mitigation

IBF refers to the positive ions, created during the electron avalanche process, that drift back
into the main TPC volume. This creates a positive space charge that distorts the uniform drift
field, degrading the spatial resolution.[17] In a continuous readout TPC, where the amplification
stage is always active, IBF must be minimized. The primary strategy is the use of multi-stage

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://web-docs.gsi.de/~lippmann/files/paper/pisa15_lippmann.pdf
https://repository.gsi.de/record/245714
https://indico.cern.ch/event/751767/contributions/3775864/contribution.pdf
https://arxiv.org/pdf/2110.02082
https://www.researchgate.net/publication/333911832_Studies_on_ion_back-flow_of_Time_Projection_Chamber_based_on_GEM_and_anode_wire_grid
https://www.researchgate.net/publication/333911832_Studies_on_ion_back-flow_of_Time_Projection_Chamber_based_on_GEM_and_anode_wire_grid
https://www.researchgate.net/publication/287314433_A_Time_Projection_Chamber_for_continuous_readout
https://web-docs.gsi.de/~lippmann/files/paper/pisa15_lippmann.pdf
https://www.researchgate.net/publication/261718444_Ion_backflow_studies_for_the_ALICE_TPC_upgrade_with_GEMs
https://web-docs.gsi.de/~lippmann/files/paper/pisa15_lippmann.pdf
https://www.researchgate.net/publication/350083080_The_upgrade_of_the_ALICE_TPC_with_GEMs_and_continuous_readout
https://repository.gsi.de/record/245714
https://arxiv.org/abs/2012.09518
https://web-docs.gsi.de/~lippmann/files/paper/pisa15_lippmann.pdf
https://www.researchgate.net/publication/257023470_Study_in_a_beam_test_of_the_resolution_of_a_Micromegas_TPC_with_standard_readout_pads
https://indico.cern.ch/event/1118894/contributions/4698818/attachments/2376290/4059291/MMpadSnowmass.pdf
https://arxiv.org/abs/physics/0703243
https://arxiv.org/pdf/2110.02082
https://www.researchgate.net/publication/323312167_Characterization_of_a_hybrid_GEM-Micromegas_detector_with_respect_to_its_application_in_a_continuously_read_out_TPC
https://arxiv.org/pdf/2102.08229
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

amplification systems like the 4-GEM stack. By carefully tuning the voltages on each GEM foll
and the electric fields in the transfer gaps between them, a "gate” for ions is effectively created.
Most ions are collected on the GEM electrodes, while electrons are efficiently transferred to the
next amplification stage or the readout pads. The ALICE TPC upgrade achieved an IBF of
0.63% at an effective gain of 2000.[3]

2.3 Front-End and Readout Electronics

The front-end electronics (FEE) for a continuous readout TPC must be able to amplify, shape,
digitize, and process signals from tens of thousands of channels in real-time. This has led to
the development of highly integrated Application-Specific Integrated Circuits (ASICs).

o SAMPA (SAMPA ASIC for TPC and MCH Applications): The SAMPA chip is a key enabler for
the ALICE and sPHENIX TPC upgrades.[5][11][18] It is a 32-channel ASIC fabricated in 130
nm CMOS technology.[18][19][20] Each channel integrates a charge-sensitive amplifier, a
semi-Gaussian shaper, a 10-bit ADC, and a Digital Signal Processor (DSP).[18][21] The
SAMPA chip provides selectable input polarity, configurable shaping time and sensitivity, and
digital filtering capabilities to reduce data volume before transmission.[19][20]

e GET (General Electronics for TPCs): The GET system is another comprehensive,
reconfigurable electronics and data acquisition (DAQ) system designed for TPCs and other
nuclear physics instruments.[22][23] It is based on the AGET ASIC, which features 64
channels and can sample signals at up to 100 MSa/s.[22]

2.4 Data Acquisition (DAQ) and Processing

The continuous, trigger-less nature of the readout results in a massive, continuous stream of
data. The upgraded ALICE TPC, for example, produces data at a rate of up to 3.5 TB/s.[4] This
"streaming readout" approach requires a robust DAQ system capable of handling this
throughput and a large-scale online computing farm to perform data reduction, feature
extraction, and event building in real-time.[3][10] Sophisticated two-stage calibration and
reconstruction schemes are required to correct for the residual space-charge distortions and
maintain the required physics performance.[7]

Data Presentation

Table 1: Performance Characteristics of High-Rate Continuous Readout TPCs
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Parameter

Interaction Rate

ALICE TPC Upgrade

50 kHz (Pb-Pb)

SPHENIX TPC

High Rate (Au-Au, p-p)

Gas Mixture

Ne-CO2 (90-10)

Ne-CF4 (Optimized)

Amplification

Quadruple GEM (4-GEM)
stacks

Quadruple GEM or GEM-
Micromegas Hybrid

Effective Gain

2000

> 2000

lon Backflow (IBF)

< 1% (0.63% achieved)

< 1%

Local Energy Resolution

11.3% (o)

Optimized for momentum

resolution

Readout Electronics

SAMPAASIC

Modified SAMPA ASIC

Data Rate

Upto 3.5 TB/s

Streaming readout architecture

Sources:[3][4][11]

Table 2: SAMPA ASIC Key Specifications
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Parameter Specification

Technology 130 nm CMOS

Supply Voltage 1.25V

Channels per Chip 32

Input Polarity Selectable (Positive/Negative)
Shaping Time Selectable (e.g., 160 ns)
Sensitivity / Gain Selectable (e.g., 20 mV/fC, 30 mV/fC)
ADC Resolution 10-bit

ADC Sampling Rate Up to 18.5 MSPS

Digital Processing Filtering and Compression

Data Output Up to 11 SLVS links @ 320 Mbps

Sources:[18][19][20][21][24]

Experimental Protocols
Protocol 1: Assembly of a Quad-GEM Readout Chamber

This protocol outlines the basic steps for assembling a 4-GEM stack readout chamber, as used
in the ALICE TPC upgrade. This procedure must be performed in a cleanroom environment
(e.g., Class 10,000) to avoid dust contamination.

Materials:

4x GEM foils

5x insulating frames (e.g., G10, 2 mm thick)

Readout Pad Plane (PCB)

Drift cathode mesh
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o Gas-tight enclosure

¢ High-voltage supply

o Gas system (e.g., for Ne-CO2 mixture)
Procedure:

« Inspection and Cleaning: Visually inspect all GEM foils for defects under magnification.
Clean all components (foils, frames) with isopropyl alcohol and deionized water in an
ultrasonic bath, followed by baking to remove moisture.

o Stack Assembly: a. Place the readout pad plane at the base of a clean assembly jig. b. Place
the first insulating frame on the pad plane. This defines the induction gap. c. Carefully place
the first GEM foil (GEM4) on the frame. Ensure correct orientation. d. Place the second
frame on GEMA4. This defines the first transfer gap. e. Place the second GEM foil (GEM3) on
the frame. f. Repeat this process for all four GEM foils, separated by insulating frames. The
gaps are typically: Induction (2 mm), Transfer 1 (2 mm), Transfer 2 (2 mm), Transfer 3 (2
mm), Drift (2 mm).[3]

o Cathode and Sealing: Place the final frame and the drift cathode mesh on top of the last
GEM foil (GEM1).

o Enclosure: Mount the assembled stack into the gas-tight enclosure. Ensure proper sealing
with O-rings.

» Electrical Connections: Connect the high-voltage lines to each side of the four GEM foils and
to the drift cathode. Connect the readout pads to the front-end electronics feedthroughs.

e Gas Flushing: Flush the chamber with the operational gas mixture (e.g., Ne-CO2 90-10) for
several hours to purge any contaminants.

Protocol 2: Commissioning and IBF Measurement

This protocol describes the initial power-up of the chamber and a method to measure the lon
Backflow.

Setup:
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Assembled GEM chamber connected to a gas system.

Multi-channel high-voltage power supply.

Picoammeters to measure currents.

X-ray source (e.g., 55Fe, 5.9 keV) or a UV lamp to generate primary ionization.

Front-end electronics connected to the readout pads.

Procedure:

HV Training: Slowly ramp up the voltage on each GEM foil individually, monitoring for any
discharge activity (sparks). This "conditions" the foils. Do not exceed the manufacturer's
recommended voltage.

Establishing an Operating Point: a. Set the drift and induction fields. b. Apply the operational
voltages to the GEM stack. A typical configuration for a 4-GEM stack in Ne-CO2 is designed
to create a cascading gain while minimizing ion feedback. This often involves higher transfer
fields in the first gaps and a lower field in the last transfer gap.[3]

Gain Measurement: a. Irradiate the chamber's drift volume with the 55Fe X-ray source. b.
Record the signal spectrum from the readout pads using the FEE. c. The position of the 5.9
keV photopeak allows for the calculation of the effective gas gain.

IBF Measurement: a. The lon Backflow (IBF) is defined as the ratio of the current measured
on the drift cathode (I_drift) to the current measured on the readout anode (I_anode), which
is proportional to the total number of electrons in the avalanche. b. IBF = I_drift / |_anode c.
Place the X-ray source to irradiate the drift volume, creating primary ionization. d. With the
chamber at its operational gain, use picoammeters to simultaneously measure the current
drawn by the drift cathode and the total current on the readout anode pads. e. Calculate the
IBF ratio. Adjust GEM voltages and transfer fields to minimize IBF while maintaining the
required gain of ~2000.[3]

Mandatory Visualization
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Caption: Workflow of the continuous readout data chain.
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Caption: Experimental setup for lon Backflow (IBF) measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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